Cas no 1397181-13-3 (Ethyl 2-chloro-4,6-dimethoxybenzoate)

• Product Name: Ethyl 2-chloro-4,6-dimethoxybenzoate
• CAS No: 1397181-13-3
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 4937943
• Update Time: 2025-10-28

Ethyl 2-chloro-4,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-CHLORO-4,6-DIMETHOXYBENZOATE
• Ethyl 2-chloro-4,6-dimethoxybenzoate

• Inchi： 1S/C11H13ClO4/c1-4-16-11(13)10-8(12)5-7(14-2)6-9(10)15-3/h5-6H,4H2,1-3H3
• InChI Key： KUVCVAKWDPQFTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C(=O)OCC)OC)OC

Computed Properties

• Exact Mass: 244.0502366 g/mol
• Monoisotopic Mass: 244.0502366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.67
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 2-chloro-4,6-dimethoxybenzoate

Ethyl 2-chloro-4,6-dimethoxybenzoate: A Comprehensive Overview

Ethyl 2-chloro-4,6-dimethoxybenzoate (CAS No. 1397181-13-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a benzoate ester group and multiple substituents that confer it with distinct chemical properties. In recent years, advancements in synthetic chemistry and materials science have further highlighted its potential in innovative applications.

The molecular structure of Ethyl 2-chloro-4,6-dimethoxybenzoate is defined by a benzene ring substituted with a chlorine atom at the 2-position and methoxy groups at the 4 and 6 positions. The ester group at the benzoate position introduces additional functionality, making it a valuable intermediate in organic synthesis. Recent studies have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of new drug candidates.

One of the most notable aspects of Ethyl 2-chloro-4,6-dimethoxybenzoate is its stability under various reaction conditions. This stability makes it an ideal starting material for reactions requiring precise control over substitution patterns on the aromatic ring. For instance, researchers have utilized this compound in Suzuki coupling reactions to synthesize biologically active molecules with complex architectures.

In terms of physical properties, Ethyl 2-chloro-4,6-dimethoxybenzoate exhibits a melting point of approximately 75°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various laboratory settings. Recent advancements in analytical techniques have allowed for more precise determination of its spectroscopic properties, which are critical for quality control in industrial applications.

The synthesis of Ethyl 2-chloro-4,6-dimethoxybenzoate typically involves multi-step processes that combine nucleophilic aromatic substitution and esterification reactions. A recent study published in the Journal of Organic Chemistry demonstrated an efficient route involving microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been adopted by several research groups for scaling up production.

Ethyl 2-chloro-4,6-dimethoxybenzoate finds extensive use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to act as a bioisostere for other aromatic compounds makes it valuable in optimizing pharmacokinetic properties such as solubility and bioavailability. For example, researchers have employed this compound to develop analogs of existing drugs with improved efficacy against cancer cells.

In addition to its pharmaceutical applications, Ethyl 2-chloro-4,6-dimethoxybenzoate has shown promise in agrochemical research. Its ability to modulate plant hormone signaling pathways suggests potential use as a growth regulator or herbicide. A study conducted by agricultural scientists demonstrated that derivatives of this compound can enhance crop resilience to environmental stressors without adverse effects on soil microbiota.

Recent breakthroughs in materials science have also explored the use of Ethyl 2-chloro-4,6-dimethoxybenzoate as a building block for advanced polymers and coatings. Its rigid aromatic structure contributes to the formation of high-performance materials with excellent thermal stability and mechanical strength. Researchers are currently investigating its application in next-generation electronic devices where such properties are highly desirable.

In conclusion, Ethyl 2-chloro-4,6-dimethoxybenzoate (CAS No. 1397181-13-3) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for scientists and engineers alike. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in advancing modern technology and medicine.